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A Comparative Environmental Impact Analysis:
Sodium-Ion vs. Lead-Acid Batteries
A detailed guide for researchers and scientists on the lifecycle environmental performance of

two key battery chemistries, supported by quantitative data and experimental methodologies.

The escalating demand for energy storage solutions has intensified the scrutiny of the

environmental credentials of different battery technologies. This guide provides a

comprehensive comparison of the environmental impact of sodium-ion (SIB) and lead-acid

(LAB) batteries, covering the entire lifecycle from raw material extraction to recycling and

disposal. This analysis is intended to inform researchers, scientists, and professionals in drug

development and other data-intensive fields where sustainable practices are increasingly

critical.

Quantitative Environmental Impact Comparison
The following table summarizes the key environmental impact indicators for sodium-ion and

lead-acid batteries based on Life Cycle Assessment (LCA) studies. It is important to note that

the values presented are derived from different studies with potentially varying scopes, system

boundaries, and functional units. Therefore, they should be considered indicative rather than

absolute, direct comparisons.
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Environmental
Impact Category

Sodium-Ion Battery
(SIB)

Lead-Acid Battery
(LAB)

Key
Considerations &
Data Sources

Global Warming

Potential (GWP) (kg

CO₂ eq. / kWh)

60 - 100+ 67.7 - 102

SIB data is largely

prospective and

depends heavily on

the electricity mix

used in

manufacturing.[1] LAB

data shows significant

variation based on the

inclusion of recycling

and the specific

manufacturing

technology.[2][3]

Acidification Potential

(AP) (kg SO₂ eq. /

kWh)

Data not consistently

available in

comparative studies.

0.56 - 0.94

The production of

sulfuric acid for LABs

is a significant

contributor to

acidification.[2][4][5]

Data for SIBs is less

mature.

Eutrophication

Potential (EP) (kg

PO₄³⁻ eq. / kWh)

Data not consistently

available in

comparative studies.

Data not consistently

available in

comparative studies.

This is a less

commonly reported

metric in the reviewed

battery LCAs.

Mineral Resource

Scarcity

Significantly lower

than cobalt and

lithium-based

batteries.

Moderate; relies on

lead, a finite resource.

SIBs utilize abundant

and widely distributed

raw materials like

sodium.[6][7] Lead

mining has significant

environmental and

health impacts.[4][5]

[8]
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Water Consumption

Lower in raw material

extraction compared

to lithium-ion.

Significant water use

in mining and

processing.

Sodium extraction

from seawater is less

water-intensive than

lithium extraction from

brines. Lead mining

can lead to water

pollution.[4][5]

Toxicity
Lower toxicity of raw

materials.

High toxicity of lead

and sulfuric acid.

Lead is a potent

neurotoxin, and

improper disposal can

lead to severe soil and

water contamination.

[5][9] SIB materials

are generally less

hazardous.[8]

Experimental Protocols: Life Cycle Assessment
(LCA)
The quantitative data presented in this guide is primarily derived from Life Cycle Assessments

(LCAs). An LCA is a standardized methodology used to evaluate the environmental impacts of

a product or service throughout its entire life cycle. The key experimental protocols and

methodologies cited in the referenced studies adhere to the principles outlined in ISO 14040

and ISO 14044 standards.[10][11][12]

Goal and Scope Definition
The primary goal of the LCAs reviewed is to compare the environmental performance of

sodium-ion and lead-acid battery chemistries.

Functional Unit: The most common functional unit used in these studies is the storage of 1

kWh of electrical energy.[6][7][10] This allows for a standardized comparison of different

battery technologies.

System Boundaries: The analyses typically follow a "cradle-to-grave" or "cradle-to-gate"

approach.
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Cradle-to-Gate: This includes raw material extraction, material processing, and battery

manufacturing.[6][7][13]

Cradle-to-Grave: This extends the boundary to include the use phase (operation and

maintenance) and the end-of-life phase (recycling and disposal).[1][10]

Life Cycle Inventory (LCI)
This phase involves the compilation of all inputs (e.g., raw materials, energy, water) and

outputs (e.g., emissions to air, water, and soil, waste generation) for each stage of the battery's

life cycle. The data is collected from various sources, including:

Primary Data: Data collected directly from manufacturers and recycling facilities.[1]

Secondary Data: Data from publicly available databases such as Ecoinvent and BatPaC.[13]

Literature Data: Information from published scientific papers and technical reports.

Life Cycle Impact Assessment (LCIA)
The LCI data is then translated into potential environmental impacts. This is achieved by using

characterization models that link the inventory data to specific environmental impact categories.

Common LCIA methods used in battery assessments include:

CML: A methodology developed by the Institute of Environmental Sciences at Leiden

University.[14]

ReCiPe: A method that combines the problem-oriented (midpoint) and damage-oriented

(endpoint) approaches.[14][15]

IPCC GWP 100a: The 100-year Global Warming Potential factors from the

Intergovernmental Panel on Climate Change.[16][17]

Interpretation
The final phase involves evaluating the results of the LCIA to draw conclusions and make

recommendations. This includes identifying the life cycle stages and processes that contribute
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most significantly to the overall environmental impact ("hotspots") and assessing the sensitivity

of the results to different assumptions and data sources.

Visualizing the Comparison: Workflows and
Relationships
To better illustrate the concepts discussed, the following diagrams have been generated using

the Graphviz (DOT language).

ISO 14040/14044 Framework

1. Goal & Scope Definition
- Functional Unit

- System Boundaries

2. Life Cycle Inventory
- Data Collection

- Input/Output Analysis

3. Life Cycle Impact Assessment
- Classification

- Characterization

4. Interpretation
- Hotspot Analysis

- Sensitivity Analysis

Refinement

Click to download full resolution via product page

Standard Life Cycle Assessment (LCA) Workflow.
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Comparative Lifecycle and Impact Areas of SIB vs. LAB.

Detailed Environmental Impact Analysis
Raw Material Extraction

Sodium-Ion Batteries: A significant environmental advantage of SIBs lies in the abundance

and widespread availability of their primary raw material, sodium.[6][7] Sodium can be

extracted from seawater or rock salt, processes that are generally considered to have a
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lower environmental footprint compared to the mining of lithium and other critical minerals.

[11]

Lead-Acid Batteries: The extraction of lead, the primary component of LABs, is associated

with significant environmental degradation.[4][5] Lead mining can cause soil erosion,

deforestation, and water contamination with heavy metals.[4][5] Furthermore, lead is a toxic

heavy metal, and its extraction poses health risks to workers and surrounding communities.

[5][8]

Manufacturing
Sodium-Ion Batteries: The manufacturing processes for SIBs are still maturing, but they are

anticipated to have a similar or potentially lower energy intensity compared to lithium-ion

batteries.[8] Some studies suggest that SIBs can be manufactured on existing lithium-ion

battery production lines, which could reduce the environmental impact associated with

building new manufacturing infrastructure.[8] The overall carbon footprint of SIB

manufacturing is highly dependent on the energy mix of the production facility.

Lead-Acid Batteries: The manufacturing of LABs is an energy-intensive process.[4][5] The

smelting of lead and the production of sulfuric acid release significant amounts of

greenhouse gases and other pollutants, such as sulfur dioxide (SO₂), which contributes to

acid rain.[4][5] The process also generates toxic byproducts that require careful management

to prevent environmental contamination.[4][5]

Performance and Operational Impact
Sodium-Ion Batteries: SIBs are still in an earlier stage of commercialization, and their long-

term performance and operational impact are not as well-documented as those of LABs.

However, they are expected to have a good cycle life and efficiency.

Lead-Acid Batteries: LABs have a shorter lifespan compared to many other battery

technologies, leading to more frequent replacements and consequently, a greater cumulative

environmental impact from manufacturing and disposal.[4] Their round-trip efficiency is also

generally lower than that of newer battery chemistries.

Recycling and Disposal
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Sodium-Ion Batteries: The recycling infrastructure for SIBs is not yet well-established.

However, the materials used in SIBs are generally less hazardous than those in LABs, which

could simplify the recycling process and reduce its environmental impact.[8] The absence of

highly toxic heavy metals is a significant advantage in end-of-life management.

Lead-Acid Batteries: One of the most significant advantages of LABs is their high

recyclability. In many regions, over 98% of lead-acid batteries are recycled.[8] This well-

established, closed-loop recycling system significantly mitigates the environmental impact of

lead by reducing the need for virgin material extraction.[18] However, informal and

unregulated recycling practices in some parts of the world can lead to significant lead

pollution.[9] The recycling process itself can also be energy-intensive.[7]

Conclusion
Both sodium-ion and lead-acid battery chemistries present a complex landscape of

environmental advantages and disadvantages.

Sodium-ion batteries show significant promise as a more sustainable alternative due to the

abundance and lower toxicity of their raw materials. Their primary challenges lie in the need to

scale up manufacturing and establish an efficient, widespread recycling infrastructure.

Lead-acid batteries, while having a significant environmental impact associated with lead

mining and processing, benefit from a mature and highly effective recycling program that

embodies the principles of a circular economy. However, the inherent toxicity of lead remains a

major concern, particularly in regions with inadequate environmental regulations and recycling

practices.

For researchers and scientists, the choice between these technologies will depend on the

specific application, with careful consideration of the entire life cycle and the potential for future

technological advancements to mitigate the environmental drawbacks of each. As research

continues, prospective life cycle assessments will be crucial in guiding the development of

more sustainable energy storage solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.kmdpower.com/news/what-is-the-environmental-impact-of-sodium-ion-batteries-compared-to-lead-acid-and-lithium-ion/
https://www.kmdpower.com/news/what-is-the-environmental-impact-of-sodium-ion-batteries-compared-to-lead-acid-and-lithium-ion/
https://www.spaceflightpower.com/environmental-impact-of-lead-acid/
https://n1critical.com/blogs/the-environmental-impact-of-lead-acid-batteries
https://www.semanticscholar.org/paper/Prospective-life-cycle-assessment-of-sodium%E2%80%90ion-Wickerts-Arvidsson/74581f4c58d7f6e76821176d061550f63f89243d
https://www.benchchem.com/product/b3418705?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Full life cycle assessment of an industrial lead–acid battery based on primary data -
Energy Advances (RSC Publishing) [pubs.rsc.org]

2. bibliotekanauki.pl [bibliotekanauki.pl]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. The Environmental Impact of Lead-Acid Batteries and How to Mitigate It - Protec Energy
Solutions [proteces.com]

6. researchgate.net [researchgate.net]

7. Prospective life cycle assessment of sodium‐ion batteries made from abundant elements |
Semantic Scholar [semanticscholar.org]

8. kmdpower.com [kmdpower.com]

9. n1critical.com [n1critical.com]

10. Full life cycle assessment of an industrial lead–acid battery based on primary data -
Energy Advances (RSC Publishing) DOI:10.1039/D5YA00057B [pubs.rsc.org]

11. researchgate.net [researchgate.net]

12. mdpi.com [mdpi.com]

13. faraday.ac.uk [faraday.ac.uk]

14. mdpi.com [mdpi.com]

15. Life cycle assessment of experimental Al-ion batteries for energy storage applications -
PubMed [pubmed.ncbi.nlm.nih.gov]

16. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

17. mdpi.com [mdpi.com]

18. spaceflightpower.com [spaceflightpower.com]

To cite this document: BenchChem. [comparing the environmental impact of sodium-ion and
lead-acid battery chemistries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3418705#comparing-the-environmental-impact-of-
sodium-ion-and-lead-acid-battery-chemistries]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2025/ya/d5ya00057b
https://pubs.rsc.org/en/content/articlelanding/2025/ya/d5ya00057b
https://bibliotekanauki.pl/articles/207959
https://www.researchgate.net/figure/System-boundary-of-the-life-cycle-assessment-for-lead-acid-batteries-based-on-lead_fig3_321322237
https://www.researchgate.net/figure/Flow-diagram-representing-all-processes-in-the-life-cycle-of-batteries-showing_fig1_348654598
https://proteces.com/the-environmental-impact-of-lead-acid-batteries-and-how-to-mitigate-it/
https://proteces.com/the-environmental-impact-of-lead-acid-batteries-and-how-to-mitigate-it/
https://www.researchgate.net/publication/375609997_Prospective_life_cycle_assessment_of_sodium-ion_batteries_made_from_abundant_elements
https://www.semanticscholar.org/paper/Prospective-life-cycle-assessment-of-sodium%E2%80%90ion-Wickerts-Arvidsson/74581f4c58d7f6e76821176d061550f63f89243d
https://www.semanticscholar.org/paper/Prospective-life-cycle-assessment-of-sodium%E2%80%90ion-Wickerts-Arvidsson/74581f4c58d7f6e76821176d061550f63f89243d
https://www.kmdpower.com/news/what-is-the-environmental-impact-of-sodium-ion-batteries-compared-to-lead-acid-and-lithium-ion/
https://n1critical.com/blogs/the-environmental-impact-of-lead-acid-batteries
https://pubs.rsc.org/en/content/articlehtml/2025/ya/d5ya00057b
https://pubs.rsc.org/en/content/articlehtml/2025/ya/d5ya00057b
https://www.researchgate.net/figure/Life-cycle-assessment-phases-as-described-in-ISO-14040_fig2_342041206
https://www.mdpi.com/2624-8921/7/4/162
https://www.faraday.ac.uk/wp-content/uploads/2022/09/NicholasGerardFUSE22.pdf
https://www.mdpi.com/2313-0105/5/1/22
https://pubmed.ncbi.nlm.nih.gov/38101635/
https://pubmed.ncbi.nlm.nih.gov/38101635/
https://scholarlypublications.universiteitleiden.nl/access/item%3A3730939/view
https://www.mdpi.com/1996-1073/18/18/4914
https://www.spaceflightpower.com/environmental-impact-of-lead-acid/
https://www.benchchem.com/product/b3418705#comparing-the-environmental-impact-of-sodium-ion-and-lead-acid-battery-chemistries
https://www.benchchem.com/product/b3418705#comparing-the-environmental-impact-of-sodium-ion-and-lead-acid-battery-chemistries
https://www.benchchem.com/product/b3418705#comparing-the-environmental-impact-of-sodium-ion-and-lead-acid-battery-chemistries
https://www.benchchem.com/product/b3418705#comparing-the-environmental-impact-of-sodium-ion-and-lead-acid-battery-chemistries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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